2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde

• IUPAC Name: 2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde
• InChI: InChI=1S/C8H11NO/c1-5-6(2)9-7(3)8(5)4-10/h4,9H,1-3H3
• InChI Key: INIKRFIBCIHMIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC(=C1C=O)C)C
• Molecular Formula: C8H11NO
• DSSTOX Substance ID: DTXSID40477459
• Molecular Weight: 137.18 g/mol
• CAS RN: 288089-52-1

Description

2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde is a chemical compound with the molecular formula C₉H₁₁NO and a molecular weight of 137.18 g/mol . It belongs to the class of pyrrole derivatives and contains aldehyde functionality. The compound’s structure consists of a pyrrole ring substituted with three methyl groups at positions 2, 4, and 5, along with an aldehyde group at position 3.

Scientific Research Applications

Synthesis of Group 14 5-Metallated Pyrrole-2-Carbaldehydes

Research by Denat, Gaspard-Iloughmane, and Dubac (1992) in the "Journal of Organometallic Chemistry" explored the synthesis of new group 14 5-metallated pyrrole-2-carbaldehydes. These compounds were prepared from corresponding pyrrole-2-carbaldehydes, demonstrating the utility of 2,4,5-trimethyl-1H-pyrrole-3-carbaldehyde in synthesizing metallated pyrrole compounds with potential applications in organometallic chemistry (Denat, Gaspard-Iloughmane, & Dubac, 1992).

Application in Single Molecule Magnets

Giannopoulos et al. (2014) in "Chemical communications" reported the use of a similar compound, 1-methyl-1H-pyrrole-2-carbaldehyde oxime, in coordinating paramagnetic transition metal ions. This led to the creation of a {Mn(III)25} barrel-like cluster with single-molecule magnetic behavior, indicating potential applications in magnetic materials and nanotechnology (Giannopoulos et al., 2014).

Development of New Fluorinated Pyrroles

Surmont et al. (2009) in "The Journal of Organic Chemistry" developed a methodology for preparing new 3-fluorinated pyrroles. This method efficiently produced 5-alkoxymethyl-2-aryl-3-fluoro-1H-pyrroles and 2-aryl-3-fluoro-1H-pyrrole-5-carbaldehydes, highlighting the role of pyrrole-2-carbaldehydes in synthesizing fluorinated pyrroles with potential applications in medicinal and organic chemistry (Surmont et al., 2009).

Synthesis of Pyrrole-2-carbaldehyde Derivatives

Wu et al. (2018) in "Organic Letters" presented an efficient synthesis of pyrrole-2-carbaldehyde skeletons featuring oxidative annulation. This method exemplifies the preparation of pyrrole-2-carbaldehyde derivatives, showcasing the versatility of pyrrole-2-carbaldehydes in organic synthesis (Wu et al., 2018).